
Application Notes and Protocols: ML406 In Vitro
Assay for Mycobacterium tuberculosis

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: ML406

CAS No.: 774589-47-8

Cat. No.: B15622952

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
ML406 is a potent small-molecule inhibitor of Mycobacterium tuberculosis (M.tb) 7,8-

diaminopelargonic acid synthase (BioA), a critical enzyme in the biotin biosynthesis pathway.[1]

[2] The essentiality of this pathway for M.tb survival and the absence of a homologous pathway

in humans make BioA an attractive target for the development of novel anti-tubercular agents.

This document provides detailed protocols for the in vitro evaluation of ML406 and other

potential inhibitors targeting M.tb.

Quantitative Data Summary
The inhibitory activity of ML406 has been characterized through both biochemical and whole-

cell assays. The key quantitative data are summarized in the table below for easy comparison.
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Assay Type Target/Strain Parameter Value Reference

Biochemical

Assay

M. tuberculosis

BioA (DAPA

synthase)

IC₅₀ 30 nM [1]

Whole-Cell

Assay

Wild-Type M.

tuberculosis

(H37Rv)

IC₅₀ 3.2 µM [1]

Signaling Pathway
ML406 targets the biotin biosynthesis pathway in Mycobacterium tuberculosis by inhibiting the

enzyme BioA. This pathway is crucial for the bacterium's survival.
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Biotin Biosynthesis Pathway in M. tuberculosis

7-keto-8-aminopelargonic acid (KAPA)

7,8-diaminopelargonic acid (DAPA)

BioA (DAPA synthase)
Target of ML406

Dethiobiotin (DTB)

BioD

Biotin

BioB

ML406
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In Vitro Screening Cascade

Compound Library

Primary Screen:
Biochemical Assay

(BioA Enzyme Inhibition)

Determine IC₅₀

Secondary Screen:
Whole-Cell Assay

(M. tb Growth Inhibition - REMA)

Determine MIC

Tertiary Screen:
Cytotoxicity Assay

(HEK293, HepG2, A549)

Determine CC₅₀

Calculate Selectivity Index (SI = CC₅₀/MIC)

Lead Candidate

Active Compounds

Potent Compounds

Selective Compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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